1-[2,5-dimethyl-1-(4-morpholinophenyl)-1H-pyrrol-3-yl]-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1,2-ethanedione

• IUPAC Name: 1-[2,5-dimethyl-1-(4-morpholin-4-ylphenyl)pyrrol-3-yl]-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethane-1,2-dione
• InChI: InChI=1S/C25H31N3O5/c1-18-17-22(23(29)24(30)27-9-7-25(8-10-27)32-15-16-33-25)19(2)28(18)21-5-3-20(4-6-21)26-11-13-31-14-12-26/h3-6,17H,7-16H2,1-2H3
• InChI Key: SIPGGZDOZPIXEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)N3CCOCC3)C)C(=O)C(=O)N4CCC5(CC4)OCCO5
• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol
• CAS No.: 866144-08-3

Description

1-[2,5-dimethyl-1-(4-morpholinophenyl)-1H-pyrrol-3-yl]-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1,2-ethanedione is a useful research compound. Its molecular formula is C25H31N3O5 and its molecular weight is 453.539. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Phosphorus-Nitrogen Compounds and Spiro-Crypta Phosphazene Derivatives : Research explores the condensation reactions leading to the creation of spiro-crypta phosphazene derivatives. These compounds exhibit anisochronic properties in tetrakis (amino) phosphazenes, providing insights into their stereochemistry and structural diversity. This work is crucial for understanding the chemical behavior of spiro-cyclic nitrogen atoms and their potential applications in designing new materials (Kılıç et al., 2009).

Supramolecular Assemblies : The study of supramolecular assemblies using aza donor molecules reveals insights into host-guest systems and infinite molecular tapes. This research aids in the understanding of molecular assembly processes and the design of novel supramolecular structures (Arora & Pedireddi, 2003).

Potential Applications

Growth-Regulating Activity : A study on 1-(6,9-dimethyl-1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-1H-pyridin-2-one demonstrates growth-regulating activities, showcasing the potential agricultural applications of these compounds. This opens up avenues for the development of new growth regulators in agriculture (Sharifkanov et al., 2001).

Corrosion Inhibition : Cadmium(II) Schiff base complexes, involving similar structural motifs, have shown promising results in corrosion inhibition on mild steel. This highlights the industrial application of these compounds in protecting metals from corrosion, bridging the gap between coordination chemistry and materials engineering (Das et al., 2017).